methyl 2-(4-chloro-1H-pyrrolo[3,2-c]pyridin-1-yl)acetate

• IUPAC Name: methyl 2-(4-chloropyrrolo[3,2-c]pyridin-1-yl)acetate
• InChI: InChI=1S/C10H9ClN2O2/c1-15-9(14)6-13-5-3-7-8(13)2-4-12-10(7)11/h2-5H,6H2,1H3
• InChI Key: VJHNVFZIBPPPAF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C=CC2=C1C=CN=C2Cl
• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol

Description

Pyrrolopyridines, such as the one you’re asking about, are a type of heterocyclic compound that contain a pyrrole ring fused to a pyridine ring. They are often used as building blocks in medicinal chemistry due to their potential biological activities.

Scientific Research Applications

Synthesis and Structural Insights

• A study by Bencková and Krutošíková (1997) described the synthesis of pyrrolo[2′,3′:4,5]furo[3,2-c]pyridine derivatives, which are structurally related to the compound of interest. These derivatives were synthesized through a multi-step process involving cyclization and aromatization steps, highlighting the complexity of synthesizing pyrrolopyridine compounds (M. Bencková & A. Krutošíková, 1997).

• Another relevant study conducted by Shen et al. (2012) involved the synthesis of pyrazole derivatives that are structurally similar to the target compound. This research provided insights into the crystal structure and computational study of these derivatives, offering valuable information on their molecular configurations and potential chemical behavior (Li-qun Shen et al., 2012).

• Research by Dawadi and Lugtenburg (2011) explored efficient syntheses of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate and its analogs, demonstrating the versatility of pyrrole derivatives in organic synthesis and the potential application of such methods to the compound (Prativa B. S. Dawadi & J. Lugtenburg, 2011).

Applications in Heterocyclic Chemistry

• Li et al. (2020) developed a metal-free method to synthesize poly-substituted pyrrolo[3,2-c]pyridin-4-one derivatives. This research highlights the compound's potential role in creating bioactive molecules, suggesting its importance in the development of pharmaceuticals and other biologically relevant compounds (Chunmei Li et al., 2020).

• A study by Roy et al. (2007) focused on the preparation of substituted 5-aziandoles, including derivatives of methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylate. This research provides insights into the thermolysis of azidopyridines and the cyclization processes, which are crucial for understanding the chemical properties and reactivity of pyrrolopyridine compounds (P. Roy et al., 2007).

Mechanism of Action

Target of Action

Methyl 2-(4-chloro-1H-pyrrolo[3,2-c]pyridin-1-yl)acetate is a derivative of pyrrolopyrazine . Pyrrolopyrazine derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

Pyrrolopyrazine derivatives, which include this compound, have been found to exhibit various biological activities, suggesting that they interact with multiple targets .

Biochemical Pathways

Pyrrolopyrazine derivatives have been found to exhibit various biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Pyrrolopyrazine derivatives, which include this compound, have been found to exhibit various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .